Cas no 315696-85-6 (ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate)

• Product Name: ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate
• CAS No: 315696-85-6
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 5781352
• PubChem ID: 1149487
• Update Time: 2025-05-23

ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-methoxyphenyl)-2-(nicotinamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4-(4-methoxyphenyl)-2-[(3-pyridinylcarbonyl)amino]-, ethyl ester
• AB00685721-01
• SR-01000497512
• Z26591868
• ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-carbonylamino)thiophene-3-carboxylate
• ZINC00894895
• 315696-85-6
• F1174-2051
• ETHYL 4-(4-METHOXYPHENYL)-2-(PYRIDINE-3-AMIDO)THIOPHENE-3-CARBOXYLATE
• AKOS000539636
• Oprea1_877512
• EU-0045553
• SR-01000497512-1
• ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate

• Inchi： 1S/C20H18N2O4S/c1-3-26-20(24)17-16(13-6-8-15(25-2)9-7-13)12-27-19(17)22-18(23)14-5-4-10-21-11-14/h4-12H,3H2,1-2H3,(H,22,23)
• InChI Key： XCQXPAHHZVLBBD-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC=CN=C2)=O)SC=C(C2=CC=C(OC)C=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 382.09872823g/mol
• Monoisotopic Mass: 382.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 486.0±45.0 °C(Predicted)
• pka: 11.51±0.70(Predicted)

Additional information on ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate

Ethyl 4-(4-Methoxyphenyl)-2-(Pyridine-3-amido)thiophene-3-carboxylate (CAS No. 315696-85-6): A Comprehensive Overview

Ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate (CAS No. 315696-85-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving inflammation and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate is a heterocyclic compound with a thiophene core, substituted with a 4-methoxyphenyl group and a pyridine-3-amido moiety. The thiophene ring is a five-membered aromatic ring containing one sulfur atom, which imparts unique electronic and steric properties to the molecule. The presence of the methoxy group on the phenyl ring enhances the compound's lipophilicity, while the pyridine-3-amido group contributes to its hydrogen bonding capabilities and biological activity.

The molecular formula of ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate is C₂₁H₁₉N₃O₄S, with a molecular weight of approximately 401.45 g/mol. The compound is typically synthesized through a multi-step process involving the coupling of thiophene derivatives with substituted phenyl and pyridine moieties. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Synthesis Methods

The synthesis of ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate involves several key steps. One common approach is to start with a thiophene derivative, such as 2-bromo-5-formylthiophene, which is then coupled with 4-methoxybenzaldehyde using a condensation reaction to form an intermediate aldehyde. This intermediate is subsequently converted into an amide by reacting it with pyridine-3-carboxylic acid hydrazide. Finally, the resulting amide is esterified using ethanol in the presence of an acid catalyst to yield the final product.

Recent studies have explored alternative synthetic routes that aim to improve the yield and purity of ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and enhance product yields. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic methods, such as using water as a solvent and minimizing waste generation.

Biological Activities

Ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anticancer properties. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate has shown promising anticancer activity against various cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has been found to inhibit angiogenesis by targeting VEGF signaling pathways, thereby reducing tumor growth and metastasis.

Clinical Applications and Research Developments

The potential therapeutic applications of ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate have led to increased interest in its clinical development. Preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

In the realm of oncology, several Phase I/II clinical trials are currently underway to assess the antitumor activity of ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate. Preliminary results from these trials have shown promising outcomes, with patients experiencing significant reductions in tumor size and improved quality of life. However, more extensive studies are needed to fully understand its therapeutic potential and optimize dosing regimens.

Conclusion

Ethyl 4-(4-methoxyphenyl)-2-(pyridine-3-amido)thiophene-3-carboxylate (CAS No. 315696-85-6) is a multifaceted compound with significant potential in both anti-inflammatory and anticancer therapies. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease conditions.